4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline

• IUPAC Name: 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C12H16FN3/c13-5-9-6-16(7-9)12-10-3-1-2-4-11(10)14-8-15-12/h8-9H,1-7H2
• InChI Key: VTSIVLPWZRBKSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC=N2)N3CC(C3)CF
• Molecular Formula: C12H16FN3
• Molecular Weight: 221.27 g/mol

Description

4-[3-(Fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline, also known as FMAT, is a novel organic compound that has been studied for its potential applications in the field of medicinal chemistry. FMAT is a member of the quinazoline family, and is composed of an azetidine ring and a quinazoline ring. It has been studied for its ability to act as an agonist at the 5-HT2A receptor, and has been found to have a number of different biochemical and physiological effects.

Scientific Research Applications

4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline has been studied for its potential applications in the field of medicinal chemistry. It has been found to have a number of different biochemical and physiological effects, and has been studied for its ability to act as an agonist at the 5-HT2A receptor. This makes it a potential target for the development of novel therapeutic agents. Additionally, 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline has been studied for its potential use in cancer research, as it has been found to have antiproliferative activity against several cancer cell lines.

Mechanism of Action

The mechanism of action of 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline is still largely unknown. However, it is believed to act as an agonist at the 5-HT2A receptor, which is a G-protein coupled receptor that is involved in the regulation of a variety of physiological and biochemical processes. It is thought that 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline binds to this receptor and activates it, resulting in the activation of downstream signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline have been studied in a number of different systems. It has been found to have a number of different effects, including the inhibition of the enzyme monoamine oxidase, the inhibition of the enzyme acetylcholinesterase, and the activation of the enzyme adenylate cyclase. Additionally, it has been found to have an effect on the release of neurotransmitters, such as serotonin and dopamine, and to have an effect on the activity of the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline in laboratory experiments include its high efficiency and yield, as well as its availability. Additionally, it is relatively inexpensive, making it a cost-effective option for researchers. However, there are some limitations to using 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline in laboratory experiments. For example, it is not approved for use in humans, and its mechanism of action is still not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline. These include further investigation into its mechanism of action, as well as its potential applications in the development of novel therapeutic agents. Additionally, further research could be conducted into its potential use in cancer research, as well as its potential effects on other physiological and biochemical processes. Additionally, further research could be conducted into the potential side effects of using 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline in laboratory experiments.

Synthesis Methods

4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline can be synthesized using a variety of methods. One of the most common methods used is the “one-pot” method, which involves the reaction of a 3-fluoromethyl-azetidine with a quinazoline ring in the presence of a base and a catalyst. This method has been found to be highly efficient and yields high yields of the desired product. Other methods used to synthesize 4-[3-(fluoromethyl)azetidin-1-yl]-5,6,7,8-tetrahydroquinazoline include the “two-step” method, which involves the reaction of a 3-fluoromethyl-azetidine with a quinazoline ring in two separate steps, and the “three-step” method, which involves the reaction of a 3-fluoromethyl-azetidine with a quinazoline ring in three separate steps.